tert-butyl N-(imidazolidin-2-ylidene)carbamate
Overview
Description
Tert-butyl N-(imidazolidin-2-ylidene)carbamate is a chemical compound that has garnered significant attention in recent years within the scientific research community.
Preparation Methods
The synthesis of tert-butyl N-(imidazolidin-2-ylidene)carbamate typically involves the reaction of tert-butyl carbamate with imidazolidin-2-one under specific conditions. The reaction is often catalyzed by metal catalysts or organocatalysts to enhance the efficiency and yield of the product . Industrial production methods may involve the use of large-scale reactors and optimized reaction conditions to ensure consistent quality and high yield .
Chemical Reactions Analysis
Tert-butyl N-(imidazolidin-2-ylidene)carbamate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong acids, bases, and oxidizing agents . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield imidazolidin-2-one derivatives, while substitution reactions can lead to the formation of different carbamate compounds .
Scientific Research Applications
Tert-butyl N-(imidazolidin-2-ylidene)carbamate has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules and as a chiral auxiliary in asymmetric transformations . In biology and medicine, it is studied for its potential therapeutic properties and as a precursor for the development of new drugs. In industry, it is used in the production of pharmaceuticals and other fine chemicals .
Mechanism of Action
The mechanism of action of tert-butyl N-(imidazolidin-2-ylidene)carbamate involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context of use.
Comparison with Similar Compounds
Tert-butyl N-(imidazolidin-2-ylidene)carbamate can be compared with other similar compounds, such as imidazolidin-2-one derivatives and other carbamate compounds . Its uniqueness lies in its specific structure, which imparts distinct chemical and physical properties. Similar compounds include imidazolidin-2-one, benzimidazolidin-2-one, and other substituted carbamates .
Properties
CAS No. |
1137830-58-0 |
|---|---|
Molecular Formula |
C8H15N3O2 |
Molecular Weight |
185.2 |
Purity |
95 |
Origin of Product |
United States |
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![1,3,5-Trimethyl-1H-pyrazolo[4,3-d]pyrimidin-7(4H)-one](/img/structure/B6254418.png)
